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Introduction

Atrial fibrillation (AF) is the most common cardiac arrhythmia, posing a significant burden on
healthcare systems worldwide.[1] Current pharmacological treatments for AF are often limited
by incomplete efficacy and the risk of proarrhythmic side effects.[1][2] Small conductance
calcium-activated potassium (KCa2) channels have emerged as a promising, atrial-selective
target for the development of novel anti-AF drugs.[3][4] AP14145 hydrochloride is a potent
and selective negative allosteric modulator of KCa2 channels, demonstrating significant
potential for the management of atrial fibrillation.[5][6] This technical guide provides an in-depth
overview of AP14145 hydrochloride, including its mechanism of action, key experimental
data, and detailed protocols for its investigation in atrial fibrillation studies.

Mechanism of Action

AP14145 hydrochloride exerts its antiarrhythmic effects by inhibiting the KCa2 channels,
which are crucial in the late repolarization phase of the atrial action potential.[3] By blocking
these channels, AP14145 prolongs the atrial effective refractory period (AERP), a key
mechanism for terminating and preventing atrial fibrillation.[1][3] It is a negative allosteric
modulator, meaning it binds to a site on the channel protein distinct from the agonist binding
site, thereby reducing the channel's activity.[3] Specifically, AP14145 decreases the calcium
sensitivity of the KCa2.2 and KCa2.3 channels.[3] The inhibitory effect of AP14145 is strongly
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dependent on the presence of two specific amino acids within the channel: S508 and A533.[3]

[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5715977/
https://www.medchemexpress.com/ap14145-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

@ Activates Cell Membrane
KCa2 Channel Contributes to Atrial Action Potential Prolonged Atrial Suppression of
Effective Refractory Period Atrial Fibrillation

.l (KCa2.2/KCa2.3) Repolarization

Inhibits U
AP14145 (Negative Allosteric Modulation)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

HEK293 cells stably ] ]
expressing KCa2 channels Anesthetize animal
l (e.g., rat or guinea pig)

Prepare patch pipettes
(2.5 £ 0.1 MQ resistance)

Place intravenous catheter
l for drug infusion

Establish whole-cell
patch-clamp configuration

l Insert electrophysiology catheter

into the right atrium

Apply 200 ms voltage ramps
from -80 to +80 mV every 2s
Record baseline AERP
and ECG

Record baseline
KCaz2 currents

Administer AP14145 via

bolus injection or infusion

Perfuse with varying

concentrations of AP14145

Measure AERP at regular Continuously monitor ECG
intervals post-administration for changes (e.g., QTc)

Record KCa2 currents
in the presence of AP14145

Analyze changes in AERP
and other electrophysiological parameters

Analyze current inhibition

and calculate IC50

End

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10825825?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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